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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B1666795 Get Quote

An In-depth Technical Guide to Benzyltriethylammonium Chloride

This technical guide provides a comprehensive overview of Benzyltriethylammonium
chloride, a quaternary ammonium salt widely utilized in scientific research and industrial

applications. This document details its fundamental chemical properties, synthesis protocols,

and key applications, tailored for researchers, scientists, and drug development professionals.

Core Chemical Properties
Benzyltriethylammonium chloride, also known as BTEAC or TEBAC, is a white to off-white

crystalline solid.[1] It is a quaternary ammonium salt consisting of a central nitrogen atom

bonded to a benzyl group, three ethyl groups, and a chloride counterion.[1] This structure

imparts surfactant properties, making it soluble in polar solvents like water and alcohols.[1]

Quantitative Data Summary
The fundamental quantitative properties of Benzyltriethylammonium chloride are

summarized in the table below for easy reference.
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Property Value References

Molecular Formula C13H22ClN [2][3]

C6H5CH2N(Cl)(C2H5)3 [4]

C₁₃H₂₂N·Cl [1]

C₆H₅CH₂(C₂H₅)₃NCl [5]

Molecular Weight 227.78 g/mol [3]

227.773 g/mol [2]

227.77 g/mol [4]

CAS Registry Number 56-37-1 [2]

Melting Point 190-192 °C (decomposes) [4]

Appearance
White to pale cream crystals or

powder
[1][6]

Experimental Protocols: Synthesis of
Benzyltriethylammonium Chloride
Benzyltriethylammonium chloride is typically synthesized via the quaternization of

triethylamine with benzyl chloride. Several methods have been reported, with variations in

solvents and reaction conditions.

Method 1: Synthesis using Acetone
This method utilizes acetone as the solvent for the reaction.

Procedure:

Add benzyl chloride, triethylamine, and acetone to a reaction vessel.[7][8]

Reflux the mixture at a temperature of 63-64°C for 8 hours.[7][8]

After the reaction is complete, slowly cool the mixture to 15°C.[7][8]
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Filter the resulting solid precipitate.

Wash the filter cake with acetone and dry to obtain Benzyltriethylammonium chloride.[7]

[8] The reported yield for this method is 68.9%.[7][8]

Method 2: Synthesis in a Two-Solvent System
This protocol involves a different solvent system and workup.

Procedure:

In a 500ml three-necked flask equipped with a thermometer, stirrer, and a constant pressure

dropping funnel, dissolve triethylamine (101g, 1mol) in 200g of polydimethylsiloxane.[9]

With stirring, add benzyl chloride (137g, 1mol) dropwise.[9]

After the addition is complete, raise the temperature to 80°C and maintain for 5 hours.[9]

Once a significant amount of solid has formed, cool the reaction mixture to approximately

10°C.[9]

Filter the solid under reduced pressure and wash with methyl ethyl ketone.[9]

Dry the solid to yield white Benzyltriethylammonium chloride. The reported purity is

between 99.4-99.5% with a yield of about 76.3%.[9]

Logical Relationship of Benzyltriethylammonium
Chloride
The following diagram illustrates the relationship between the chemical's nomenclature and its

core properties and applications.
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Caption: Relationship between the identity, properties, synthesis, and applications of

Benzyltriethylammonium Chloride.

Applications in Research and Development
Benzyltriethylammonium chloride is a versatile compound with a broad range of applications

in organic synthesis and materials science.

Phase Transfer Catalyst: Its most prominent role is as a phase transfer catalyst (PTC).[9]

PTCs facilitate the reaction between reactants located in different immiscible phases (e.g.,

aqueous and organic). This enhances reaction rates and yields, and can enable reactions

that would not otherwise occur.[9] It is widely used in nucleophilic substitution, carbene

reactions, and various alkylation reactions (C-, N-, O-, and S-alkylation).[8][9]
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Curing Accelerator: It serves as a curing accelerator for polymer polymerization, particularly

for powder coatings and epoxy resins.[9]

Other Applications: Other notable uses include as an organic electrolyte in the electronics

industry, a molecular sieve template agent, a surfactant, and in high-performance liquid

chromatography (HPLC) analysis.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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